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Compound of Interest

Compound Name: 1-Chloroanthracene

Cat. No.: B1594150

This guide provides a comprehensive overview of the melting and boiling points of 1-
chloroanthracene, tailored for researchers, scientists, and professionals in drug development.
It includes a summary of quantitative data, a general experimental protocol for melting point
determination, and a visualization of the experimental workflow.

Data Presentation: Physical Properties of 1-
Chloroanthracene

The following table summarizes the key physical properties of 1-chloroanthracene. It is
important to note that while the melting point is well-documented from experimental data, the
boiling point is largely based on estimations.
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Property Value Source
Melting Point 77-80 °C (lit.) [11[2][3]
77°C [4]

Boiling Point 275.35°C (rough estimate) [11[3]
Not Available [4]

Density 1.171 g/mL at 25 °C (lit.) [1][2]
Molecular Formula C14HoCI [1114]
Molecular Weight 212.67 g/mol [2][4]

Experimental Protocols: Melting Point
Determination

While specific experimental protocols for the determination of 1-chloroanthracene's melting
and boiling points are not detailed in the provided literature, a general methodology for
determining the melting point of a crystalline solid like 1-chloroanthracene is described below.
This protocol is based on standard laboratory practices.

Objective: To determine the melting point range of a solid sample of 1-chloroanthracene.
Apparatus:

e Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Sample of 1-chloroanthracene

Procedure:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB6340869.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187712
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6340869.htm
https://www.chemsynthesis.com/base/chemical-structure-21094.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6340869.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6340869.htm
https://www.chemsynthesis.com/base/chemical-structure-21094.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6340869.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187712
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6340869.aspx
https://www.chemsynthesis.com/base/chemical-structure-21094.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/187712
https://www.chemsynthesis.com/base/chemical-structure-21094.html
https://www.benchchem.com/product/b1594150?utm_src=pdf-body
https://www.benchchem.com/product/b1594150?utm_src=pdf-body
https://www.benchchem.com/product/b1594150?utm_src=pdf-body
https://www.benchchem.com/product/b1594150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Sample Preparation: A small amount of 1-chloroanthracene is finely ground into a powder
using a mortar and pestle to ensure uniform heat distribution.

o Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered
sample, packing it to a height of 2-3 mm. The tube is then inverted and tapped gently to
cause the sample to fall to the bottom.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:

o The sample is heated rapidly to a temperature approximately 10-15 °C below the expected
melting point (around 65 °C for 1-chloroanthracene).

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.
o The sample is observed through the magnifying eyepiece.
o Data Recording:

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid sample has turned into a clear liquid is recorded
as the end of the melting range.

o Cooling and Repetition: The apparatus is allowed to cool, and the measurement can be
repeated with a fresh sample and capillary tube to ensure accuracy.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the melting
point of a solid compound.

Sample Preparation Capillary Tube Loading 5 Heating Observation .
(Grind to fine powder) (Pack 2-3 mm of sample) Place in Apparatus (Rapid initial heating, then slow) (Note start and end of melting) RecordiMeltinglRanae
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General workflow for melting point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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